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Compound of Interest

Compound Name: Trifluoromethanesulfonyl azide

Cat. No.: B1626117 Get Quote

Trifluoromethanesulfonyl azide, commonly referred to as triflyl azide (TfN₃), is a highly

reactive and energetic organic azide. It is a powerful reagent in organic synthesis, primarily

utilized for diazo-transfer reactions. This guide provides an in-depth overview of its physical

and chemical properties, experimental protocols, and safety considerations, tailored for

researchers, scientists, and professionals in drug development.

Physical and Spectroscopic Properties
Triflyl azide is generally prepared and used in situ as a solution and is never isolated in its pure

form due to its explosive nature.[1][2] Its physical properties are therefore often cited for its

solutions or are computationally derived.

Table 1: Physical and Chemical Properties of Triflyl Azide
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Property Value Source(s)

Molecular Formula CF₃N₃O₂S [3][4]

Molecular Weight 175.09 g/mol [3]

Boiling Point 80-81 °C [5]

Appearance
Typically used as a solution in

an organic solvent
[1][6]

Solubility Insoluble in water [5]

Crystal System Monoclinic [3][7]

Space Group P 1 21/c 1 [3][7]

IR Absorption (N₃ stretch) ~2124 cm⁻¹ [8][9]

Spectroscopic Characterization: The most characteristic spectroscopic feature of triflyl azide is

the strong asymmetric stretching vibration of the azide group, which appears in the infrared

spectrum around 2124 cm⁻¹.[8][9] This peak is located in a relatively uncongested region of the

IR spectrum, making it a useful diagnostic tool.[10]

Chemical Properties and Reactivity
Triflyl azide is recognized as an exceptionally reactive diazo-transfer reagent.[6] The high

reactivity stems from the potent electron-withdrawing nature of the trifluoromethanesulfonyl

(triflyl) group, which renders the azide moiety highly electrophilic.[6][7] This facilitates the

efficient transfer of a diazo group to various nucleophiles.

Its primary application is in the conversion of primary amines to the corresponding azides.[6]

[11] This transformation is fundamental in the synthesis of a wide array of organic molecules,

including pharmaceuticals and materials, as azides are versatile intermediates for reactions like

cycloadditions (e.g., "click chemistry") and reductions to amines.[7][12]

Beyond primary amines, triflyl azide can also react with other substrates, such as active

methylene compounds to form diazo compounds, and sulfonamides to generate other sulfonyl

azides.[13][14]
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Experimental Protocols
Due to its hazardous nature, triflyl azide should always be prepared fresh and used

immediately in solution.[1][6] It should never be concentrated or stored.[1][2][6]

1. In Situ Preparation of Triflyl Azide

This protocol is adapted from established procedures, with modifications to enhance safety by

avoiding chlorinated solvents.[6][15]

Materials:

Sodium azide (NaN₃)

Trifluoromethanesulfonic anhydride (Tf₂O)

Toluene

Water

Ice bath

Magnetic stirrer

Separatory funnel

Blast shield

Procedure:

In a chemical fume hood, behind a blast shield, prepare a biphasic solution by dissolving

sodium azide in water and adding an equal volume of toluene.[6][15]

Cool the vigorously stirred mixture to 0 °C using an ice bath.

Slowly add trifluoromethanesulfonic anhydride (1.0 equivalent) to the cold, stirred solution

via syringe over 15-20 minutes.

Continue stirring the reaction mixture at 0 °C for approximately 2 hours.[6]
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After the reaction is complete, carefully transfer the mixture to a separatory funnel.

Separate the organic layer (toluene), which now contains the triflyl azide solution.

The resulting solution should be used directly in the subsequent reaction without any

concentration steps.[1][6]

Triflic Anhydride (Tf₂O)

Toluene/Water
0 °C, 2h

Sodium Azide (NaN₃)

Triflyl Azide (TfN₃)

Sodium Triflate (NaOTf)

Click to download full resolution via product page

Caption: Synthesis of Triflyl Azide.

2. Diazo-Transfer Reaction with a Primary Amine

This is a general procedure for the conversion of a primary amine to an azide using the in situ

prepared triflyl azide solution.

Materials:

Primary amine

Triflyl azide solution in toluene (prepared as above)

Copper(II) sulfate (CuSO₄) (catalytic amount)

Base (e.g., NaHCO₃ or pyridine)

Methanol

Magnetic stirrer

Procedure:
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In a separate flask, dissolve the primary amine in a suitable solvent mixture, such as

methanol and water.

Add a catalytic amount of copper(II) sulfate and the base.

With vigorous stirring, add the freshly prepared triflyl azide solution in toluene to the amine

solution.[15]

The reaction is typically stirred at room temperature and monitored by an appropriate

method (e.g., TLC or LC-MS) until the starting amine is consumed.

Upon completion, the reaction is worked up by extraction to isolate the azide product.

Reactants

ProductsPrimary Amine (R-NH₂)

Transient Intermediate

Nucleophilic Attack

Triflyl Azide (TfN₃)

Alkyl Azide (R-N₃)
Elimination

Trifluoromethanesulfonamide (TfNH₂)

Proton Transfer

Click to download full resolution via product page

Caption: Diazo-Transfer Reaction Mechanism.

Safety and Handling
Triflyl azide is a potentially explosive compound and must be handled with extreme caution.[1]

[16]

Explosion Hazard: It is highly energetic and can decompose explosively, especially in

concentrated form or when subjected to heat, shock, or pressure.[6][17][18]
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In Situ Use Only: Triflyl azide should never be isolated, concentrated, or stored.[1][6] It must

be prepared fresh and used immediately as a dilute solution.

Solvent Choice: The use of chlorinated solvents like dichloromethane for its preparation is

strongly discouraged due to the potential formation of highly explosive byproducts such as

azido-chloromethane and diazidomethane.[6][7][18] Toluene or hexane are recommended as

safer alternatives.[6]

Personal Protective Equipment (PPE): Always work in a chemical fume hood with the sash

lowered as much as possible to act as a blast shield.[1][17] Wear appropriate PPE, including

safety goggles, a face shield, and a lab coat.[1][19]

Waste Disposal: Any residual triflyl azide must be quenched before disposal.[6][16] The

waste should be placed in a designated, properly labeled container, away from acids.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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